Cas no 37447-58-8 (Cyclobutanecarbonitrile, 2,2-dimethoxy-)

• Product Name: Cyclobutanecarbonitrile, 2,2-dimethoxy-
• CAS No: 37447-58-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6088405
• PubChem ID: 139026655
• Update Time: 2025-06-13

Cyclobutanecarbonitrile, 2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 2,2-dimethoxy-
• 37447-58-8
• EN300-7431522
• 2,2-dimethoxycyclobutane-1-carbonitrile
• COC1(C(CC1)C#N)OC

• Inchi： 1S/C7H11NO2/c1-9-7(10-2)4-3-6(7)5-8/h6H,3-4H2,1-2H3
• InChI Key： UGCDRIHMDSYWED-UHFFFAOYSA-N
• SMILES： C1(C#N)CCC1(OC)OC

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 211.1±40.0 °C(Predicted)

Additional information on Cyclobutanecarbonitrile, 2,2-dimethoxy-

Exploring the Properties and Applications of Cyclobutanecarbonitrile, 2,2-dimethoxy- (CAS No. 37447-58-8)

Cyclobutanecarbonitrile, 2,2-dimethoxy- (CAS No. 37447-58-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications. This nitrile derivative, characterized by a cyclobutane ring and dimethoxy substituents, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₇H₁₁NO₂, reflects a balanced combination of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in Cyclobutanecarbonitrile, 2,2-dimethoxy- is partly driven by the demand for novel heterocyclic compounds in drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its role in the synthesis of four-membered ring systems, which are gaining prominence due to their conformational rigidity and metabolic stability. These properties align with current trends in medicinal chemistry, where small-ring scaffolds are favored for their ability to modulate drug-target interactions.

From an industrial perspective, CAS No. 37447-58-8 has shown promise in the production of advanced functional materials. Its nitrile group offers a versatile handle for further chemical transformations, enabling the creation of polymers with tailored properties. In the context of green chemistry, there is particular interest in developing more sustainable synthetic routes to this compound, addressing concerns about environmental impact and atom economy. This aligns with broader industry shifts toward eco-friendly synthesis methods and renewable feedstocks.

The analytical characterization of 2,2-dimethoxycyclobutanecarbonitrile typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency, especially when used in sensitive applications like pharmaceutical intermediates. Recent advancements in analytical chemistry have enabled more precise quantification of isomeric impurities, which is critical for meeting stringent regulatory requirements in GMP production environments.

Looking to the future, research on Cyclobutanecarbonitrile, 2,2-dimethoxy- is expected to focus on expanding its utility in catalyzed reactions and asymmetric synthesis. The compound's strained ring system presents interesting opportunities for developing new C-C bond formation methodologies. Additionally, its potential applications in electronic materials and liquid crystals are areas of active investigation, particularly in the context of optoelectronic devices and display technologies.

For researchers and industry professionals seeking information about 37447-58-8, it's important to note that proper handling and storage conditions are essential to maintain the compound's stability. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when working with organic nitriles. The growing body of literature on this compound suggests that its full potential is yet to be realized, making it an exciting area for continued research and development in specialty chemicals.